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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

Abstract: This document provides a comprehensive technical overview of 9-Decenal
(C₁₀H₁₈O), an unsaturated aliphatic aldehyde. It details the compound's chemical structure,

physicochemical properties, and characteristic spectroscopic features. Furthermore, this guide

outlines detailed experimental protocols for its synthesis via the oxidation of 9-decen-1-ol.

Applications, including its role as a fragrance and flavor agent and as a synthetic intermediate,

are discussed. All quantitative data is presented in tabular format for clarity, and key processes

are visualized using logical and workflow diagrams.

Chemical Structure and Identifiers
9-Decenal is a ten-carbon aliphatic chain featuring a terminal aldehyde group at position 1 and

a terminal alkene group at position 9. Its unsaturated nature and aldehyde functionality are key

to its chemical reactivity and sensory properties.

Below is a diagram illustrating the key structural features and identifiers for 9-Decenal.
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9-Decenal Core Identity

Key Functional Groups

Registry & Identification9-Decenal C₁₀H₁₈O dec-9-enal

Aldehyde (-CHO)
at C1 contains

Terminal Alkene (C=C)
at C9 contains

CAS: 39770-05-3

FEMA: 3912

Click to download full resolution via product page

Fig 1. Logical relationship of 9-Decenal's identifiers and functional groups.

Table 1: Chemical Identifiers and Synonyms
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Identifier Type Value

IUPAC Name dec-9-enal[1][2]

CAS Number 39770-05-3[1]

Molecular Formula C₁₀H₁₈O[1][3][4]

Molecular Weight 154.25 g/mol [1][3]

Synonyms 9-decen-1-al, Costenal, FEMA 3912[1][3]

InChIKey AKMSQWLDTSOVME-UHFFFAOYSA-N[1]

SMILES C=CCCCCCCCC=O[2]

FEMA Number 3912[1][3]

EC Number 254-624-5[1][4]

Physicochemical Properties
9-Decenal is a colorless to pale yellow liquid at room temperature.[3] It is characterized by a

powerful and fresh aldehydic aroma with notes of orange peel, citrus, and wax.[5] Its physical

and chemical properties are summarized below.

Table 2: Physicochemical Data for 9-Decenal
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Property Value Reference(s)

Appearance Colorless to pale yellow liquid [3]

Odor Aldehydic, citrus, green, waxy [3][5]

Boiling Point 211 - 227.64 °C at 760 mmHg [3][4][5][6]

Melting Point -16 °C (estimate) [6]

Density 0.829 - 0.866 g/cm³ [3][4]

Refractive Index 1.437 - 1.443 at 20 °C [3]

Flash Point 83.5 - 97.78 °C [4][7]

Solubility Insoluble in water [3]

Vapor Pressure 0.115 mmHg at 25 °C [4]

Purity ≥ 98.0% [3]

Spectroscopic Analysis (Predicted)
While specific spectral data requires direct experimental acquisition, the structure of 9-Decenal
allows for the prediction of its key spectroscopic features based on the known behavior of its

functional groups: a terminal aldehyde and a terminal alkene.

Table 3: Predicted Spectroscopic Features of 9-Decenal
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Spectroscopy Feature
Predicted Chemical
Shift / Wavenumber

Notes

IR
C=O Stretch

(Aldehyde)
~1730 cm⁻¹

Strong, sharp

absorption,

characteristic of a

saturated aliphatic

aldehyde.[8][9][10]

C-H Stretch

(Aldehyde)

~2720 cm⁻¹ and

~2820 cm⁻¹

Two distinct, moderate

peaks. The 2720 cm⁻¹

peak is highly

diagnostic.[8][10][11]

C=C Stretch (Alkene) ~1640-1650 cm⁻¹
Moderate to weak

absorption.[11][12]

=C-H Stretch (Alkene) ~3080 cm⁻¹

Moderate absorption,

appears just above

the main C-H alkane

region.[11]

¹H NMR
Aldehyde Proton (-

CHO)
δ 9.6 - 9.8 ppm (t)

Highly deshielded

proton, appears as a

triplet due to coupling

with the adjacent CH₂

group.[13][14]

Vinyl Protons (=CH₂) δ 4.9 - 5.1 ppm (m)
Terminal methylene

protons.[11]

Vinyl Proton (=CH-) δ 5.7 - 5.9 ppm (m)

The single proton on

the internal carbon of

the double bond.[11]

α-Methylene Protons

(-CH₂CHO)
δ 2.4 - 2.5 ppm (dt)

Protons adjacent to

the carbonyl group,

deshielded.[9][13]

¹³C NMR Carbonyl Carbon (-

CHO)

δ 190 - 200 ppm Highly deshielded

carbon, characteristic
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of aldehydes.[13][14]

[15]

Alkene Carbons

(C=C)

δ ~114 ppm (=CH₂)

and ~139 ppm (=CH-)

sp² hybridized

carbons.

Mass Spec Molecular Ion (M⁺) m/z 154

The peak

corresponding to the

intact molecule.

Fragmentation

α-cleavage,

McLafferty

rearrangement

Expect loss of H (M-

1), CHO (M-29), and

characteristic

fragments from

cleavage at the

carbonyl group and

along the alkyl chain.

[13][16]

Synthesis and Experimental Protocols
9-Decenal is not typically synthesized directly but is prepared via the oxidation of its

corresponding primary alcohol, 9-decen-1-ol. The synthesis of 9-decen-1-ol itself can be

achieved from undecylenic acid.[17] This section provides detailed protocols for the mild

oxidation of 9-decen-1-ol to yield 9-Decenal, a method that prevents over-oxidation to the

carboxylic acid.
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Method A: Swern Oxidation

Method B: PCC Oxidation
9-Decen-1-ol

(Starting Material)

1. Oxalyl Chloride, DMSO
2. Triethylamine

(-78 °C to RT, Anhydrous CH₂Cl₂)

Pyridinium Chlorochromate (PCC)
(RT, Anhydrous CH₂Cl₂)

Aqueous Workup
& Extraction

Column Chromatography
(Silica Gel, Hexane/EtOAc)

Filtration through
Silica/Celite

9-Decenal
(Final Product)

Click to download full resolution via product page

Fig 2. Experimental workflow for the synthesis of 9-Decenal from 9-decen-1-ol.

Method A: Swern Oxidation
The Swern oxidation is a mild and efficient method that uses dimethyl sulfoxide (DMSO)

activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine.[1][3]

[5][6]

Experimental Protocol:

Apparatus Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, a nitrogen inlet, and a thermometer is assembled.

Activation of DMSO: The flask is charged with anhydrous dichloromethane (CH₂Cl₂) and

cooled to -78 °C using a dry ice/acetone bath. Oxalyl chloride (1.1 equivalents) is added,

followed by the dropwise addition of a solution of anhydrous DMSO (2.2 equivalents) in

CH₂Cl₂, ensuring the internal temperature remains below -60 °C. The resulting mixture is

stirred for 15 minutes.[18]

Alcohol Addition: A solution of 9-decen-1-ol (1.0 equivalent) in anhydrous CH₂Cl₂ is added

dropwise to the activated DMSO solution, maintaining the temperature below -60 °C. The

reaction is stirred for an additional 30-45 minutes at this temperature.[18]
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Base Quenching: Triethylamine (5.0 equivalents) is added dropwise to the flask. After the

addition is complete, the cooling bath is removed, and the reaction mixture is allowed to

warm to room temperature and stirred for 1 hour.[18]

Workup and Extraction: The reaction is quenched by the addition of water. The mixture is

transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is

extracted twice with CH₂Cl₂. The combined organic layers are washed sequentially with

dilute HCl, saturated NaHCO₃ solution, and brine.

Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is

removed under reduced pressure. The crude product is purified by silica gel column

chromatography using a hexane/ethyl acetate gradient to yield pure 9-Decenal.

Method B: Pyridinium Chlorochromate (PCC) Oxidation
PCC is a stable and commercially available reagent that provides a straightforward method for

oxidizing primary alcohols to aldehydes.[2][4][7][19]

Experimental Protocol:

Apparatus Setup: A round-bottom flask is equipped with a magnetic stirrer.

Reaction Mixture: The flask is charged with a suspension of pyridinium chlorochromate

(PCC, 1.5 equivalents) and an equal weight of silica gel in anhydrous dichloromethane

(CH₂Cl₂).[18]

Alcohol Addition: A solution of 9-decen-1-ol (1.0 equivalent) in anhydrous CH₂Cl₂ is added

dropwise to the vigorously stirred suspension at room temperature.[18] The reaction is

monitored by thin-layer chromatography (TLC) until the starting material is consumed

(typically 2-4 hours).

Workup and Filtration: Upon completion, the reaction mixture is diluted with diethyl ether and

filtered through a pad of Celite or silica gel to remove the chromium byproducts. The filter

cake is washed thoroughly with additional diethyl ether.

Purification: The combined filtrate is concentrated under reduced pressure. The resulting

crude product is then purified by silica gel column chromatography using a hexane/ethyl
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acetate gradient to afford pure 9-Decenal.

Biological Role and Applications
9-Decenal's primary application is in the fragrance and flavor industries, where it imparts fresh,

aldehydic, and citrus notes to perfumes, cosmetics, and food products.[3][5] It is valued for its

ability to add a bright top note to fragrance compositions.[5]

In the context of drug development and diagnostics, 9-Decenal serves as a synthetic

intermediate. It is a precursor in the synthesis of 2-Hydroxydecanedioic Acid, a biomarker used

to detect peroxisomal disorders like Zellweger syndrome in children's urine.

9-Decenal
(Intermediate) 2-Hydroxydecanedioic Acid

 Multi-step
Synthesis Biomarker serves as Peroxisomal Disorders

(e.g., Zellweger Syndrome)
 used to detect 

Click to download full resolution via product page

Fig 3. Logical pathway showing the application of 9-Decenal as a synthetic intermediate.

Safety and Handling
9-Decenal is classified as a skin irritant.[7] Proper safety precautions are required for its

handling and storage.

Table 4: Safety and Handling Guidelines
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Aspect Recommendation Reference(s)

Personal Protective Equipment

Wear chemical-resistant

gloves, safety goggles, and a

lab coat. Handle in a well-

ventilated area or fume hood.

[5][19]

Handling

Avoid contact with skin and

eyes. Avoid inhalation of

vapors.

[7][20]

Storage

Store in a cool, dry place in

tightly sealed containers.

Protect from heat, light, and

oxidizing agents. Store under

an inert atmosphere (e.g.,

nitrogen).

[3][7]

Fire Safety
Flammable liquid. Keep away

from sources of ignition.
[20]

Spills

Absorb with inert material and

dispose of in accordance with

local regulations.

Conclusion
9-Decenal is a versatile unsaturated aldehyde with significant applications in the flavor and

fragrance industries. Its chemical structure, defined by a ten-carbon backbone with terminal

aldehyde and alkene groups, dictates its distinct physicochemical and spectroscopic

properties. The synthesis of 9-Decenal is reliably achieved through the mild oxidation of 9-

decen-1-ol, for which standard organic chemistry protocols such as the Swern and PCC

oxidations are highly effective. Beyond its sensory applications, its utility as a chemical

intermediate highlights its relevance in the broader field of chemical and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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